Cas no 137058-17-4 (methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers)
137058-17-4 structure
Product Name:methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers
CAS No:137058-17-4
MF:C9H16O3
MW:172.221543312073
CID:2771999
PubChem ID:53849879
Update Time:2025-04-21
methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers
- Methyl 4-methoxycyclohexane-1-carboxylate
- SCHEMBL6827910
- DTXCID80657874
- DB-130213
- DTXSID801185134
- Methyl 4-methoxycyclohexanecarboxylate
- 73873-62-8
- Methyl4-methoxycyclohexanecarboxylate
- DTXSID80707126
- DB-143328
- Cyclohexanecarboxylic acid, 4-methoxy-, methyl ester
- Cyclohexanecarboxylic acid, 4-methoxy-, methyl ester, trans-
- 137058-17-4
- SCHEMBL108442
- Methyl trans-4-methoxycyclohexanecarboxylate
- EN300-156703
- GPABZOTWBDPXNZ-UHFFFAOYSA-N
- SCHEMBL13339539
- SCHEMBL21369970
- 874-887-5
-
- Inchi： 1S/C9H16O3/c1-11-8-5-3-7(4-6-8)9(10)12-2/h7-8H,3-6H2,1-2H3
- InChI Key： GPABZOTWBDPXNZ-UHFFFAOYSA-N
- SMILES： O(C)C1CCC(C(=O)OC)CC1
Computed Properties
- Exact Mass: 172.109944368Da
- Monoisotopic Mass: 172.109944368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 35.5Ų
methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-156703-0.05g |
methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers |
137058-17-4 | 95% | 0.05g |
$179.0 | 2023-02-14 | |
| Enamine | EN300-156703-0.1g |
methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers |
137058-17-4 | 95% | 0.1g |
$268.0 | 2023-02-14 | |
| Enamine | EN300-156703-0.25g |
methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers |
137058-17-4 | 95% | 0.25g |
$383.0 | 2023-02-14 | |
| Enamine | EN300-156703-0.5g |
methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers |
137058-17-4 | 95% | 0.5g |
$601.0 | 2023-02-14 | |
| Enamine | EN300-156703-1.0g |
methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers |
137058-17-4 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-156703-2.5g |
methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers |
137058-17-4 | 95% | 2.5g |
$1509.0 | 2023-02-14 | |
| Enamine | EN300-156703-5.0g |
methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers |
137058-17-4 | 95% | 5.0g |
$2235.0 | 2023-02-14 | |
| Enamine | EN300-156703-10.0g |
methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers |
137058-17-4 | 95% | 10.0g |
$3314.0 | 2023-02-14 | |
| Aaron | AR0013HE-50mg |
Cyclohexanecarboxylic acid, 4-methoxy-, methyl ester |
137058-17-4 | 95% | 50mg |
$272.00 | 2025-02-11 | |
| Aaron | AR0013HE-100mg |
Cyclohexanecarboxylic acid, 4-methoxy-, methyl ester |
137058-17-4 | 95% | 100mg |
$394.00 | 2025-02-11 |
methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
137058-17-4 (methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers) Related Products
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- 94732-93-1([1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-pentyl-, trans-4-propylcyclohexyl ester, (trans,trans)-)
- 113474-25-2(1,3-dimethyl 5-hydroxycyclohexane-1,3-dicarboxylate)
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